Cas no 894024-55-6 (1-cyclohexyl-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea)

1-Cyclohexyl-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-1-methylurea is a synthetic organic compound featuring a pyrrolidinone core substituted with a cyclohexylmethylurea moiety and a 4-methoxyphenyl group. Its structural complexity suggests potential utility in medicinal chemistry, particularly as an intermediate or scaffold for biologically active molecules. The presence of both polar (urea, carbonyl) and nonpolar (cyclohexyl, methoxyphenyl) functional groups may confer balanced solubility properties, facilitating formulation development. The compound's defined stereochemistry at the pyrrolidin-3-yl position could be critical for selective interactions in target binding applications. Its synthetic versatility allows for further derivatization, making it a candidate for structure-activity relationship studies in drug discovery programs.
1-cyclohexyl-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea structure
894024-55-6 structure
Product Name:1-cyclohexyl-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea
CAS No:894024-55-6
MF:C19H27N3O3
MW:345.43598484993
CID:5512144
Update Time:2025-05-22

1-cyclohexyl-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea Chemical and Physical Properties

Names and Identifiers

    • 1-cyclohexyl-3-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-1-methylurea
    • 1-cyclohexyl-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea
    • Inchi: 1S/C19H27N3O3/c1-21(15-6-4-3-5-7-15)19(24)20-14-12-18(23)22(13-14)16-8-10-17(25-2)11-9-16/h8-11,14-15H,3-7,12-13H2,1-2H3,(H,20,24)
    • InChI Key: YNGJVPKXGWQSRW-UHFFFAOYSA-N
    • SMILES: N(C1CCCCC1)(C)C(NC1CC(=O)N(C2=CC=C(OC)C=C2)C1)=O

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Additional information on 1-cyclohexyl-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea

Recent Advances in the Study of 1-cyclohexyl-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea (CAS: 894024-55-6)

The compound 1-cyclohexyl-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea (CAS: 894024-55-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrrolidinone and urea moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1-cyclohexyl-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves the yield and purity of the compound, making it more accessible for further biological testing. The study also explored the structure-activity relationship (SAR) of the molecule, identifying key functional groups that contribute to its bioactivity. These findings are critical for the development of derivatives with improved efficacy and reduced toxicity.

In terms of biological activity, 1-cyclohexyl-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea has shown promising results in preclinical models of inflammatory diseases. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that the compound exhibits potent inhibitory effects on pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. The researchers attributed this activity to the compound's ability to modulate specific signaling pathways, including the NF-κB pathway. These results suggest potential applications in treating conditions like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. A 2024 study in European Journal of Medicinal Chemistry reported that 1-cyclohexyl-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea induces apoptosis in several cancer cell lines, including breast and lung cancer cells. The study highlighted the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. Furthermore, the researchers noted that the compound exhibited selective cytotoxicity towards cancer cells while sparing normal cells, a desirable property for anticancer drug development.

Despite these promising findings, challenges remain in the development of 1-cyclohexyl-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea as a therapeutic agent. Pharmacokinetic studies have revealed that the compound has limited oral bioavailability, necessitating further optimization of its formulation. Additionally, the exact molecular targets and mechanisms underlying its biological effects are not yet fully understood. Future research should focus on addressing these gaps to facilitate the translation of this compound into clinical applications.

In conclusion, 1-cyclohexyl-3-1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl-1-methylurea (CAS: 894024-55-6) represents a promising candidate for the treatment of inflammatory diseases and cancer. Recent advances in its synthesis, biological evaluation, and mechanistic studies have laid a solid foundation for further development. Continued research efforts will be essential to overcome existing challenges and unlock the full therapeutic potential of this compound.

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